Cas no 2411338-25-3 ((2E)-N-cyclobutyl(pyridin-4-yl)methyl-4-(dimethylamino)but-2-enamide)

• Product Name: (2E)-N-cyclobutyl(pyridin-4-yl)methyl-4-(dimethylamino)but-2-enamide
• CAS No: 2411338-25-3
• MF: C₁₆H₂₃N₃O
• MW: 273.37332367897
• CID: 5359281
• PubChem ID: 146097905
• Update Time: 2025-08-05

(2E)-N-cyclobutyl(pyridin-4-yl)methyl-4-(dimethylamino)but-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3952174015
• (2E)-N-[cyclobutyl(pyridin-4-yl)methyl]-4-(dimethylamino)but-2-enamide
• (E)-N-[Cyclobutyl(pyridin-4-yl)methyl]-4-(dimethylamino)but-2-enamide
• (2E)-N-cyclobutyl(pyridin-4-yl)methyl-4-(dimethylamino)but-2-enamide

• Inchi： 1S/C16H23N3O/c1-19(2)12-4-7-15(20)18-16(13-5-3-6-13)14-8-10-17-11-9-14/h4,7-11,13,16H,3,5-6,12H2,1-2H3,(H,18,20)/b7-4+
• InChI Key： NJPCYWOSWPUIAD-QPJJXVBHSA-N
• SMILES： O=C(/C=C/CN(C)C)NC(C1C=CN=CC=1)C1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 331
• XLogP3: 1.6
• Topological Polar Surface Area: 45.2

Additional information on (2E)-N-cyclobutyl(pyridin-4-yl)methyl-4-(dimethylamino)but-2-enamide

Compound Introduction: (2E)-N-cyclobutyl(pyridin-4-yl)methyl-4-(dimethylamino)but-2-enamide (CAS No. 2411338-25-3)

Chemical entities play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. One such compound, (2E)-N-cyclobutyl(pyridin-4-yl)methyl-4-(dimethylamino)but-2-enamide, identified by its CAS number 2411338-25-3, has garnered significant attention due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that exhibit promising properties for further exploration in medicinal chemistry.

The molecular structure of (2E)-N-cyclobutyl(pyridin-4-yl)methyl-4-(dimethylamino)but-2-enamide is characterized by a conjugated system consisting of a butenamide moiety linked to a cyclobutyl group and a pyridine ring. The presence of the dimethylamino group enhances the compound's basicity, which can be advantageous in designing molecules that interact with acidic biological targets. This structural motif is reminiscent of several known pharmacophores that have demonstrated efficacy in various therapeutic contexts.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and potential biological targets. Studies suggest that the pyridine ring and the amide functionality may engage in hydrogen bonding with specific residues in protein targets, thereby modulating their activity. Furthermore, the conjugated double bond system could influence electronic properties, making it a versatile scaffold for further derivatization.

In the realm of drug discovery, the synthesis and characterization of such complex molecules are essential steps toward identifying lead compounds with desirable pharmacological profiles. The synthesis of (2E)-N-cyclobutyl(pyridin-4-yl)methyl-4-(dimethylamino)but-2-enamide involves multi-step organic reactions, including condensation, cyclization, and functional group modifications. Each step must be meticulously optimized to ensure high yield and purity, which are critical for subsequent biological evaluation.

The compound's potential biological activity has been explored in several preclinical studies. Initial assays have indicated that it may exhibit inhibitory effects on certain enzymes and receptors relevant to inflammatory and neurological disorders. The cyclobutyl group, in particular, has been noted for its ability to enhance binding affinity due to its rigid structure, which can stabilize interactions with biological targets. Additionally, the dimethylamino substituent may contribute to solubility and bioavailability, important factors for drug-like properties.

Investigations into the pharmacokinetic properties of (2E)-N-cyclobutyl(pyridin-4-yl)methyl-4-(dimethylamino)but-2-enamide are also underway. These studies aim to understand how the compound is metabolized and eliminated in vivo, providing crucial data for optimizing its therapeutic potential. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate its metabolic pathways and identify any potential intermediates or byproducts.

The integration of machine learning and artificial intelligence tools has revolutionized the process of drug discovery by enabling rapid screening of large chemical libraries. These technologies can predict the binding affinity and toxicity profiles of compounds like (2E)-N-cyclobutyl(pyridin-4-yl)methyl-4-(dimethylamino)but-2-enamide, thereby accelerating the identification of promising candidates for further development. Such innovations are particularly valuable in modern pharmaceutical research, where efficiency and precision are paramount.

Future directions in the study of this compound include exploring its interactions with various disease-related proteins and developing novel analogs with enhanced efficacy and reduced side effects. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists are essential to translate these findings into tangible therapeutic benefits. The continued investigation of molecules like (2E)-N-cyclobutyl(pyridin-4-yl)methyl-4-(dimethylamino)but-2-enamide holds promise for advancing our understanding of complex biological systems and developing new treatments for unmet medical needs.

In conclusion, (2E)-N-cyclobutyl(pyridin-4-yl)methyl-4-(dimethylamino)but-2-enamide represents a fascinating chemical entity with significant potential in pharmaceutical research. Its unique structural features, coupled with promising preliminary biological data, make it a valuable candidate for further exploration. As scientific methodologies continue to evolve, compounds such as this one will play an increasingly important role in shaping the future of medicine.